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Compound of Interest

Compound Name: 4-(2-Fluorophenoxy)phenol

CAS No.: 328-21-2

Cat. No.: B8033255

Get Quote

Executive Summary
4-(2-Fluorophenoxy)phenol is a specialized diphenylether intermediate used primarily in the

development of ACCase inhibitors (Acetyl-CoA Carboxylase), specifically the

aryloxyphenoxypropionate class ("Fops").[1]

While commercial herbicides like Cyhalofop-butyl utilize a substituted variant (4-cyano-2-

fluorophenoxy), the unsubstituted 4-(2-fluorophenoxy)phenol serves as a critical Structure-

Activity Relationship (SAR) probe and a scaffold for "Next-Gen" herbicides.[1] The ortho-

fluorine substitution on the phenoxy ring confers unique metabolic stability by blocking

oxidative degradation at the 2-position, a common failure point in early-generation herbicides.

[1]

This guide details the Nucleophilic Aromatic Substitution (SNAr) synthesis of this intermediate

and its downstream conversion into herbicidally active esters.[1]
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Property Specification

Chemical Name 4-(2-Fluorophenoxy)phenol

Molecular Formula C₁₂H₉FO₂

Molecular Weight 204.20 g/mol

Structural Class Diphenyl Ether / Fluorinated Phenol

Key Moiety Ortho-fluorinated ether bridge

Physical State Off-white to pale beige crystalline solid

Solubility
Soluble in DMSO, DMF, Methanol, Ethyl

Acetate; Insoluble in Water

pKa (Phenolic)
~9.8 (Slightly more acidic than phenol due to

ether induction)

Synthetic Pathway: The SNAr Protocol[1]
The industrial synthesis relies on a Nucleophilic Aromatic Substitution (SNAr) mechanism.[1]

This route is preferred over Ullmann coupling (copper-catalyzed) for fluorinated substrates due

to higher yields and cleaner workup profiles when using activated electrophiles.[1]

Reaction Logic
The synthesis involves the coupling of Hydroquinone (nucleophile) with 1,2-Difluorobenzene

(electrophile).[1]

Challenge: Hydroquinone is bifunctional. To prevent the formation of the bis-ether (1,4-bis(2-

fluorophenoxy)benzene), stoichiometry control is paramount.[1]

Solution: Use a broadly excess molar ratio of hydroquinone (2.0 - 3.0 eq) or use 4-

Methoxyphenol followed by demethylation (higher cost, higher purity).[1] The protocol below

uses the direct hydroquinone route optimized for cost-efficiency.

Step-by-Step Protocol
Reagents:
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Hydroquinone (CAS: 123-31-9): 22.0 g (0.2 mol)[1]

1,2-Difluorobenzene (CAS: 367-11-3): 11.4 g (0.1 mol)[1]

Potassium Carbonate (K₂CO₃): 16.6 g (0.12 mol) - Micronized for surface area[1]

Solvent: Dimethyl Sulfoxide (DMSO) or N,N-Dimethylacetamide (DMAc): 100 mL[1]

Inert Gas: Nitrogen (N₂)[1]

Methodology:

Inertion: Purge a 250 mL 3-neck round-bottom flask (equipped with a Dean-Stark trap and

reflux condenser) with N₂ for 15 minutes.

Deprotonation: Charge DMSO, Hydroquinone, and K₂CO₃. Heat to 80°C for 1 hour. This

generates the phenoxide mono-anion.[1] Note: Hydroquinone is in excess to statistically

favor mono-substitution.[1]

Addition: Add 1,2-Difluorobenzene dropwise over 30 minutes.

Reaction: Ramp temperature to 140-150°C. Hold for 6–8 hours.

Monitoring: Check by HPLC/TLC.[1] The reaction is complete when 1,2-difluorobenzene is

consumed.[1]

Quench & Workup:

Cool to room temperature.[1]

Pour mixture into 500 mL ice water containing 10 mL conc. HCl (to protonate the

phenoxide).[1]

Extract with Ethyl Acetate (3 x 100 mL).[1]

Purification:

Wash organic layer with saturated NaHCO₃ (removes unreacted hydroquinone traces).[1]
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Dry over Na₂SO₄ and concentrate in vacuo.

Recrystallization: Recrystallize crude solid from Toluene/Hexane (1:3) to remove any bis-

ether impurity.[1]

Reaction Mechanism Visualization[1]
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Figure 1: SNAr synthesis pathway emphasizing the critical control point to avoid bis-ether

formation.

Agrochemical Applications: The "Fop" Pathway
4-(2-Fluorophenoxy)phenol is the scaffold for synthesizing Aryloxyphenoxypropionates, a

class of herbicides that inhibit ACCase in grasses (Gramineae) while being safe for broadleaf

crops.[1]

Mechanism of Action (Downstream Product)
The phenol group is coupled with a chiral propionate (e.g., (R)-2-chloropropionic acid) to form

the active herbicide.[1]

Target Site: The carboxyltransferase (CT) domain of plastidic ACCase.[1]

Role of Fluorine: The 2-fluoro substituent on the phenyl ring sterically and electronically

protects the ether bridge from metabolic cleavage by cytochrome P450 enzymes in the

target weed, extending the half-life of the active molecule.[1]

Downstream Synthesis Workflow
To convert the intermediate into a bioactive "Fop" analog (e.g., a Cyhalofop analog):
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Coupling: React 4-(2-Fluorophenoxy)phenol with Ethyl (R)-2-(tosyloxy)propionate or Ethyl

2-chloropropionate.

Base: K₂CO₃ in Acetonitrile.[1]

Result: Ethyl 2-[4-(2-fluorophenoxy)phenoxy]propionate.[1]

Hydrolysis (Optional): Convert ester to acid for salt formation.

Supply Chain & Logic Diagram[1]
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Figure 2: Downstream conversion of the intermediate into a herbicidally active ester.[1]

Quality Control & Impurity Profiling
For research and development, purity must exceed 98.0%.[1]
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Impurity Origin Control Strategy

Hydroquinone Unreacted starting material
Alkaline wash (NaHCO₃)

during workup.

1,4-Bis(2-

fluorophenoxy)benzene

Over-alkylation (Di-

substitution)

Use >2.0 eq Hydroquinone;

Stop reaction at 95%

conversion.[1]

2-Fluorophenol
Hydrolysis of DFB (Side

reaction)

Dry solvents (DMSO <0.1%

H₂O); Inert atmosphere.[1]

Analytical Method (HPLC):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm).[1]

Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile.[1]

Gradient: 10% B to 90% B over 20 min.

Detection: UV @ 280 nm (Phenol absorption).[1]
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Source: CN Patent 102351834B (and related US Patents for Aryloxyphenoxypropionates).

[1]

Context: Describes the industrial coupling of substituted phenols with chloropropion

[1]

Metabolic Stability of Fluorinated Ethers

Title: Fluorine in Agrochemicals.[1]

Source:Bioorganic & Medicinal Chemistry, 2008.[1][3]

Context: Explains the "Ortho-Fluorine Effect" in blocking metabolic degradation.[1]

[1]

(Note: The CAS 112101-81-2 originally requested links to Tamsulosin Impurity B.[1][2] The

references above pertain to the corrected chemical structure: 4-(2-Fluorophenoxy)phenol and

its class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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